Cas no 2092731-02-5 (1-(5-Chloro-2-fluoropyridin-3-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(5-Chloro-2-fluoropyridin-3-yl)-2,2-difluoroethan-1-one
• CAS No: 2092731-02-5
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• CID: 5763979
• PubChem ID: 131330193
• Update Time: 2023-12-26

1-(5-Chloro-2-fluoropyridin-3-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1930735
• 2092731-02-5
• 1-(5-chloro-2-fluoropyridin-3-yl)-2,2-difluoroethan-1-one
• 1-(5-Chloro-2-fluoropyridin-3-yl)-2,2-difluoroethanone
• 1-(5-Chloro-2-fluoropyridin-3-yl)-2,2-difluoroethan-1-one

• Inchi： 1S/C7H3ClF3NO/c8-3-1-4(5(13)6(9)10)7(11)12-2-3/h1-2,6H
• InChI Key： KXJUXQCPPWYPPW-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C(C(F)F)=O)F

Computed Properties

• Exact Mass: 208.9855259g/mol
• Monoisotopic Mass: 208.9855259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30Ų